Cas no 121145-48-0 (H-Lys-Arg-Thr-Leu-Arg-OH)

• Product name: H-Lys-Arg-Thr-Leu-Arg-OH
• CAS No: 121145-48-0
• MF: C₂₈H₅₆N₁₂O₇
• MW: 672.82044506073
• CID: 133285
• PubChem ID: 99651211

H-Lys-Arg-Thr-Leu-Arg-OH Chemical and Physical Properties

Names and Identifiers

• L-Arginine,L-lysyl-L-arginyl-L-threonyl-L-leucyl- (9CI)
• H-Lys-Arg-Thr-Leu-Arg-OH
• KRTLR
• LYS-ARG-THR-LEU-ARG
• (2S,5S,8S,11S,14S)-14,18-Diamino-2,11-bis(3-guanidinoPropyl)-8-((R)-1-hydroxyethyl)-5-isobutyl-4,7,10,13-tetraoxo-3,6,9,12-tetraazaoctadecan-1-oic acid
• (2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-hydroxybutanoyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• 121145-48-0

• Inchi： InChI=1S/C28H56N12O7/c1-15(2)14-20(24(44)38-19(26(46)47)10-7-13-36-28(33)34)39-25(45)21(16(3)41)40-23(43)18(9-6-12-35-27(31)32)37-22(42)17(30)8-4-5-11-29/h15-21,41H,4-14,29-30H2,1-3H3,(H,37,42)(H,38,44)(H,39,45)(H,40,43)(H,46,47)(H4,31,32,35)(H4,33,34,36)/t16-,17+,18+,19+,20+,21+/m1/s1
• InChI Key： LGIVVZKNEWRIPR-CEGNMAFCSA-N
• SMILES： CC(C[C@H](NC([C@@H](NC([C@@H](NC([C@@H](N)CCCCN)=O)CCCNC(N)=N)=O)[C@H](O)C)=O)C(N[C@H](C(O)=O)CCCNC(N)=N)=O)C

Computed Properties

• Exact Mass: 672.43900
• Monoisotopic Mass: 672.439
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 47
• Rotatable Bond Count: 30
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.9
• Topological Polar Surface Area: 355A^2

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (22 g/l) (25 º C),
• PSA: 349.77000
• LogP: 1.76600

H-Lys-Arg-Thr-Leu-Arg-OH Security Information

• Storage Condition：-15°C

Additional information on H-Lys-Arg-Thr-Leu-Arg-OH

H-Lys-Arg-Thr-Leu-Arg-OH: A Comprehensive Overview

H-Lys-Arg-Thr-Leu-Arg-OH is a peptide compound with the CAS registry number 121145-48-0. This peptide is composed of six amino acids: Lysine (Lys), Arginine (Arg), Threonine (Thr), Leucine (Leu), and two additional Arginine (Arg) residues. The sequence of these amino acids determines the peptide's unique properties, making it a subject of interest in various fields of research, including biochemistry, pharmacology, and biotechnology.

The structural composition of H-Lys-Arg-Thr-Leu-Arg-OH plays a critical role in its functionality. The presence of multiple arginine residues contributes to the peptide's positive charge at physiological pH, which enhances its ability to interact with negatively charged biomolecules such as DNA or certain proteins. This characteristic makes it a valuable tool in studying protein-DNA interactions and in the development of gene delivery systems.

Recent studies have highlighted the potential of H-Lys-Arg-Thr-Leu-Arg-OH in drug delivery systems. Researchers have explored its ability to form self-assembled structures, such as nanoparticles or liposomes, which can encapsulate therapeutic agents. These structures not only improve drug stability but also enhance targeted delivery to specific tissues or cells. For instance, a 2023 study published in *Nature Biotechnology* demonstrated that this peptide could be used to create biocompatible nanoparticles for delivering anticancer drugs with reduced systemic toxicity.

In addition to its role in drug delivery, H-Lys-Arg-Thr-Leu-Arg-OH has shown promise in the field of regenerative medicine. Its ability to promote cell adhesion and proliferation has been leveraged in the development of scaffolds for tissue engineering. A 2023 study in *Biomaterials Science* reported that incorporating this peptide into hydrogel scaffolds significantly improved the growth and differentiation of stem cells, paving the way for innovative applications in wound healing and organ regeneration.

The synthesis of H-Lys-Arg-Thr-Leu-Arg-OH typically involves solid-phase peptide synthesis (SPPS), a widely used method for constructing peptides with high precision. This process ensures that the final product maintains its structural integrity and functional properties. Advanced purification techniques, such as high-performance liquid chromatography (HPLC), are employed to ensure the purity of the compound, which is crucial for its application in research and therapeutic settings.

From an analytical standpoint, H-Lys-Arg-Thr-Leu-Arg-OH has been extensively characterized using techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. These analyses confirm the peptide's molecular weight and confirmatory structure, ensuring its reliability for use in various experimental setups.

Looking ahead, the versatility of H-Lys-Arg-Thr-Leu-Arg-OH opens up exciting possibilities for future research. Its potential applications in immunotherapy, where it could serve as an immunomodulatory agent, are currently under investigation. Additionally, its role in enhancing the bioavailability of orally administered drugs is being explored through preclinical studies.

In conclusion, H-Lys-Arg-Thr-Leu-Arg-OH, with its unique amino acid sequence and functional properties, represents a valuable compound in contemporary biomedical research. Its applications span from drug delivery systems to tissue engineering and regenerative medicine. As ongoing research continues to uncover new insights into its capabilities, this peptide stands poised to make significant contributions to advancing healthcare solutions.